Cas no 108979-82-4 (5,6-diphenylimidazo[2,1-b][1,3]thiazole)

5,6-diphenylimidazo[2,1-b][1,3]thiazole structure
108979-82-4 structure
Product Name:5,6-diphenylimidazo[2,1-b][1,3]thiazole
CAS No:108979-82-4
MF:C17H12N2S
MW:276.355582237244
CID:1186539
PubChem ID:21392788
Update Time:2025-04-20

5,6-diphenylimidazo[2,1-b][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

    • 5,6-diphenylimidazo[2,1-b][1,3]thiazole
    • 5,6-Diphenylimidazo&lt
    • 2,1-b&gt
    • thiazol
    • SureCN7851176
    • ACMC-20mby5
    • Imidazo[2,1-b]thiazole, 5,6-diphenyl-
    • Oprea1_300988
    • CTK0D6041
    • 5,6-diphenyl-imidazo[2,1-b]thiazole
    • 5,6-Diphenyl-imidazo&lt
    • 2.1-b&gt
    • 5,6-Diphenylimidazo< 2,1-b> thiazol; SureCN7851176; ACMC-20mby5; Imidazo[2,1-b]thiazole, 5,6-diphenyl-; Oprea1_300988; CTK0D6041; 5,6-diphenyl-imidazo[2,1-b]thiazole; 5,6-Diphenyl-imidazo< 2.1-b> thiazol;
    • SCHEMBL7851176
    • 108979-82-4
    • 5,6-diphenylimidazo[2,1-b]thiazole
    • DTXSID40612904
    • Inchi: 1S/C17H12N2S/c1-3-7-13(8-4-1)15-16(14-9-5-2-6-10-14)19-11-12-20-17(19)18-15/h1-12H
    • InChI Key: SLGFDUASQHKGRP-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC(C1C=CC=CC=1)=C2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 276.07211956g/mol
  • Monoisotopic Mass: 276.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 45.5Ų

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